Cas no 648901-56-8 (2-Piperidinecarboxamide, N-propyl-, (2S)-)

• Product Name: 2-Piperidinecarboxamide, N-propyl-, (2S)-
• CAS No: 648901-56-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 412998
• PubChem ID: 28164354
• Update Time: 2025-04-19

2-Piperidinecarboxamide, N-propyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxamide, N-propyl-, (2S)-
• (2S)-N-propylpiperidine-2-carboxamide
• DTXSID60651153
• SCHEMBL6360674
• 648901-56-8

• Inchi： 1S/C9H18N2O/c1-2-6-11-9(12)8-5-3-4-7-10-8/h8,10H,2-7H2,1H3,(H,11,12)/t8-/m0/s1
• InChI Key： CUDKXVVKOCEJEY-QMMMGPOBSA-N
• SMILES： O=C([C@@H]1CCCCN1)NCCC

Computed Properties

• Exact Mass: 170.14204
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13